Cas no 1249468-36-7 (5-Amino-2-(2-hydroxyethoxy)benzonitrile)

• Product Name: 5-Amino-2-(2-hydroxyethoxy)benzonitrile
• CAS No: 1249468-36-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5759852
• PubChem ID: 61267735
• Update Time: 2025-05-20

5-Amino-2-(2-hydroxyethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1294812
• AKOS010519270
• 1249468-36-7
• 5-amino-2-(2-hydroxyethoxy)benzonitrile
• Benzonitrile, 5-amino-2-(2-hydroxyethoxy)-
• 5-Amino-2-(2-hydroxyethoxy)benzonitrile

• Inchi： 1S/C9H10N2O2/c10-6-7-5-8(11)1-2-9(7)13-4-3-12/h1-2,5,12H,3-4,11H2
• InChI Key： JTSPLIHHMJHXTK-UHFFFAOYSA-N
• SMILES： O(CCO)C1C=CC(=CC=1C#N)N

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.3Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 439.6±30.0 °C(Predicted)
• pka: 14.12±0.10(Predicted)

Additional information on 5-Amino-2-(2-hydroxyethoxy)benzonitrile

5-Amino-2-(2-hydroxyethoxy)benzonitrile (CAS No. 1249468-36-7): A Versatile Intermediate for Pharmaceutical and Specialty Chemical Applications

5-Amino-2-(2-hydroxyethoxy)benzonitrile (CAS No. 1249468-36-7) is a high-value chemical intermediate that has garnered significant attention in the pharmaceutical and specialty chemical industries. This compound, characterized by its unique combination of an amino group and a hydroxyethoxy side chain, serves as a critical building block for the synthesis of various bioactive molecules. Its molecular structure, C9H10N2O2, offers excellent versatility, making it a sought-after material for researchers and manufacturers alike.

The growing demand for 5-Amino-2-(2-hydroxyethoxy)benzonitrile is closely tied to the rise of targeted drug discovery and small molecule therapeutics, which are currently dominating pharmaceutical research. With the increasing focus on precision medicine and personalized treatment options, this compound has emerged as a key component in developing novel kinase inhibitors and receptor modulators. Its ability to serve as a precursor for compounds with potential applications in oncology, inflammation, and metabolic disorders has made it particularly valuable in modern drug development pipelines.

From a chemical perspective, 5-Amino-2-(2-hydroxyethoxy)benzonitrile exhibits several interesting properties that contribute to its utility. The presence of both electron-donating (amino group) and electron-withdrawing (nitrile group) moieties creates a unique electronic environment that facilitates various chemical transformations. This characteristic makes it an excellent candidate for Pd-catalyzed coupling reactions, nucleophilic substitutions, and other advanced synthetic methodologies that are frequently searched by medicinal chemists in academic and industrial settings.

In the context of current market trends, the compound aligns perfectly with the industry's shift toward green chemistry and sustainable synthesis. The hydroxyethoxy side chain enhances the compound's water solubility, potentially reducing the need for harmful organic solvents in downstream applications—a feature that answers the growing demand for environmentally friendly chemical processes. This aspect is particularly relevant as pharmaceutical companies face increasing pressure to adopt green chemistry principles in their manufacturing processes.

The synthesis of 5-Amino-2-(2-hydroxyethoxy)benzonitrile typically involves multi-step organic transformations starting from readily available precursors. Modern synthetic approaches often employ catalytic methods and atom-economical reactions to improve yield and reduce waste generation—topics that are currently trending in chemical research publications and conference discussions. The compound's purity and stability profile make it suitable for GMP production when required for pharmaceutical applications.

Analytical characterization of 5-Amino-2-(2-hydroxyethoxy)benzonitrile reveals important physicochemical data that researchers frequently search for. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to confirm its identity and purity—information that is crucial for quality control in research and production settings.

Beyond pharmaceutical applications, 5-Amino-2-(2-hydroxyethoxy)benzonitrile finds use in the development of advanced materials and functional polymers. Its molecular structure allows for incorporation into polymer backbones or as a modifying group, imparting specific properties to the resulting materials. This dual applicability in both life sciences and materials science makes it a compound of interest for interdisciplinary research teams working on cutting-edge technologies.

The global market for 5-Amino-2-(2-hydroxyethoxy)benzonitrile has shown steady growth, driven by increasing R&D expenditures in the pharmaceutical sector and the continuous demand for novel chemical entities. Suppliers and manufacturers are responding to this demand by optimizing production processes and ensuring reliable supply chains—a critical consideration for research institutions and companies that rely on consistent access to high-quality intermediates.

From a regulatory perspective, proper handling and storage of 5-Amino-2-(2-hydroxyethoxy)benzonitrile are essential to maintain its quality and performance characteristics. While not classified as hazardous under standard regulations, appropriate laboratory practices should be followed, including the use of personal protective equipment and proper ventilation—standard safety protocols that are increasingly emphasized in chemical education and workplace training programs.

Future research directions for 5-Amino-2-(2-hydroxyethoxy)benzonitrile are likely to focus on expanding its utility in drug discovery and exploring novel synthetic applications. As computational chemistry and AI-assisted molecular design continue to advance, this compound may find new roles in the development of next-generation therapeutics and smart materials. Its structural features make it a promising candidate for fragment-based drug discovery approaches that are gaining popularity in modern pharmaceutical research.

For researchers and procurement specialists searching for reliable information on 5-Amino-2-(2-hydroxyethoxy)benzonitrile CAS 1249468-36-7, it's important to consider factors such as purity specifications, analytical data, and supplier reliability. The compound's growing importance in medicinal chemistry underscores the need for high-quality technical information and transparent supply chain details—information that is increasingly valued in today's research and development landscape.